2-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine
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Overview
Description
“2-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is a chemical compound with the molecular formula C6H3ClIN3. It has a molecular weight of 279.47 . It is a solid substance and is used in the synthesis of various pharmaceutical ingredients .
Molecular Structure Analysis
The molecular structure of “2-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine” can be represented by the SMILES stringClc1nc2ncc(I)nc2[nH]1
. The InChI code for this compound is 1S/C6H3ClIN3/c7-6-10-1-3-4(8)2-9-5(3)11-6/h1-2H,(H,9,10,11)
. Physical And Chemical Properties Analysis
“2-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is a solid substance . It has a molecular weight of 279.47 . The compound’s IR spectrum shows peaks at 3137 (NH), 1676 (C=O), and 1609 (C=N) cm^-1 . Its 1H NMR and 13C NMR spectra have also been reported .Scientific Research Applications
Anticancer Research
This compound is used in the synthesis of derivatives for anticancer studies. Researchers design and synthesize new series of pyrrolo[2,3-d]pyrimidine derivatives with different substitutions to study their structure–activity relationship (SAR) against various cancer cell lines .
Antitubercular Activity
The introduction of halogen atoms on the pyrrolo[2,3-d]pyrimidine ring has been shown to affect antitubercular activity. Studies explore different substitutions on this compound to enhance its efficacy against tuberculosis-causing bacteria .
Organic Synthesis
This compound serves as a building block in organic synthesis, particularly in the preparation process of pyrimidine derivatives through α-alkylation reactions and subsequent cyclization reactions .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as 4-aminopyrrolo[2,3-d]pyrimidine derivatives, have been explored as antitubercular agents . These compounds have shown in vitro activity against the green fluorescent protein (GFP) reporter strain of Mycobacterium tuberculosis .
Mode of Action
It can be inferred that the compound interacts with its target in a way that inhibits the growth of the bacteria, given its antitubercular activity .
Biochemical Pathways
Considering its antitubercular activity, it likely interferes with essential biochemical pathways in mycobacterium tuberculosis .
Pharmacokinetics
The potent compounds from the series of 4-aminopyrrolo[2,3-d]pyrimidine derivatives, which includes similar compounds, have a clogp value less than 4 and a molecular weight less than 400, suggesting they are likely to maintain drug-likeness during lead optimization .
Result of Action
The compound’s antitubercular activity suggests that it inhibits the growth of mycobacterium tuberculosis .
properties
IUPAC Name |
2-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClIN4/c7-6-11-4(9)3-2(8)1-10-5(3)12-6/h1H,(H3,9,10,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOWBUZGUVMBXGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(N=C(N=C2N1)Cl)N)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClIN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.48 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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